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Compound of Interest

Compound Name: Biotin-4-Fluorescein

Cat. No.: B15552422

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Biotin-4-Fluorescein for
cellular imaging. This powerful conjugate leverages the high-affinity interaction between biotin
and avidin or streptavidin, combined with the bright fluorescence of fluorescein, to enable
sensitive and specific labeling of cellular targets. Detailed protocols for both fixed and live-cell
imaging are provided, along with quantitative data and troubleshooting guidance.

Principle of Biotin-4-Fluorescein in Cellular Imaging

The core of this technique lies in the exceptionally strong and specific non-covalent interaction
between biotin (Vitamin B7) and the proteins avidin (from egg white) or streptavidin (from
Streptomyces avidinii). This bond is one of the strongest known in nature, making it highly
stable for imaging applications.[1] Biotin-4-Fluorescein is a conjugate molecule where biotin is
linked to the fluorophore fluorescein.

The general workflow involves introducing a biotinylated molecule (e.g., an antibody, ligand, or
nucleic acid probe) that specifically binds to the cellular target of interest. Subsequently, a
fluorescently labeled avidin or streptavidin conjugate, or in this case, a pre-conjugated Biotin-
4-Fluorescein system with a streptavidin bridge, is used to detect and visualize the target. A
key characteristic of Biotin-4-Fluorescein is the significant quenching of its fluorescence upon
binding to avidin or streptavidin, a phenomenon that can be harnessed for quantitative assays.
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Data Presentation

| ies of Biotin-A.Fl :

Property Value Reference
Excitation Maximum (Aex) ~492-494 nm [2]
Emission Maximum (Aem) ~518-523 nm

Molecular Weight ~644.69 g/mol

Solvent for Stock Solution DMSO

Fluorescence Quenching upon Binding

The binding of Biotin-4-Fluorescein to avidin or streptavidin results in a significant reduction in
its fluorescence quantum yield. This quenching is a useful indicator of successful binding.

Binding Partner Fluorescence Quenching Reference

Avidin/Streptavidin 84-88%

Signaling Pathway and Experimental Workflow
Diagrams
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Experimental Workflow: Fixed-Cell Imaging

1. Cell Seeding & Culture
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11. Mounting & Imaging
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Experimental Workflow: Live-Cell Imaging

(1. Cell Seeding & Culture)
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(2. Incubation with Biotinylated Probe (e.g., AntibodyD
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G. Wash with Live-Cell Imaging Buﬂe)
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(5. Wash with Live-Cell Imaging Buﬂe)
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(7. Wash & Image Immediatel))
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Cellular Imaging
with Biotin-4-Fluorescein]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552422#cellular-imaging-with-biotin-4-fluorescein-
conjugate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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